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Compound of Interest

Compound Name: Chloridazon

Cat. No.: B030800 Get Quote

For researchers and scientists in weed management and crop protection, this guide provides

an objective comparison of the herbicide Chloridazon with other commercial formulations. The

analysis is supported by experimental data, detailed methodologies, and visual representations

of its mode of action and experimental workflows.

Chloridazon is a selective, systemic herbicide primarily used for the control of broad-leaved

weeds in sugar beet and fodder beet crops. Its primary mechanism of action is the inhibition of

photosynthesis at Photosystem II (PSII), a common target for many herbicides.[1] This guide

delves into the comparative performance of Chloridazon, presenting quantitative data from

field trials and outlining the experimental protocols used to generate this data.

Comparative Efficacy in Weed Control and Crop
Yield
Field studies offer valuable insights into the real-world performance of Chloridazon in

comparison to and in combination with other commercial herbicides. The following tables

summarize key findings from comparative trials.

Table 1: Efficacy of Chloridazon vs. a Commercial Herbicide Mix in Sugar Beet
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Treatment
Application
Rate (kg
a.i./ha)

Weed Control
(%) - Sinapis
arvensis

Weed Control
(%) - Sonchus
arvensis

Sugar Beet
Root Yield
(t/ha)

Chloridazon (pre-

emergence)
3 95-100 86-93

Not significantly

different from

Treatment 2

Phenmedipham

+ Desmedipham

+ Ethofumesate

3 L/ha of

formulated

product

Not significantly

different from

Treatment 1

Not significantly

different from

Treatment 1

Not significantly

different from

Treatment 1

Weedy Check - 0 0

Significantly

lower than

treated plots

Data sourced from a field experiment conducted in Iran.[2]

Table 2: Efficacy of Chloridazon in a Tank Mix Formulation for Broadleaf Weed Control in

Sugar Beet
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Treatment
Application
Rate (kg
a.i./ha)

Reduction in
Total Broadleaf
Weeds (%)

Sugar Beet
Root Yield (%
of Weed-Free
Check)

Pure Sugar
Yield (% of
Weed-Free
Check)

Chloridazon +

Desmedipham
3.2 + 0.78 38 83 83

Chloridazon +

Desmedipham +

Surfactant

3.2 + 0.78 +

0.35% (v/v)
61 91 93

Chloridazon +

Desmedipham
3.2 + 0.63 38 83 83

Chloridazon +

Desmedipham +

Surfactant

3.2 + 0.63 +

0.35% (v/v)
61 91 93

Chloridazon +

Desmedipham
2.4 + 0.63 38 83 83

Chloridazon +

Desmedipham +

Surfactant

2.4 + 0.63 +

0.35% (v/v)
61 91 93

Chloridazon +

Desmedipham
4.0 + 0.47 38 83 83

Chloridazon +

Desmedipham +

Surfactant

4.0 + 0.47 +

0.35% (v/v)
61 91 93

Chloridazon +

Desmedipham
3.2 + 0.47 38 83 83

Chloridazon +

Desmedipham +

Surfactant

3.2 + 0.47 +

0.35% (v/v)
61 91 93

Weedy Check - 0 50 52
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Data from a two-year study evaluating the addition of a nonionic surfactant to a Chloridazon
and Desmedipham mixture. The addition of a surfactant significantly improved the efficacy in

reducing the total number of broadleaf weeds.[3]

Mode of Action: Inhibition of Photosystem II
Chloridazon, along with other herbicides such as Metamitron, Lenacil, Phenmedipham, and

Ethofumesate, acts by inhibiting the photosynthetic electron transport chain in Photosystem II.

[1] These herbicides bind to the D1 protein within the PSII complex, specifically at the QB

binding site. This binding event blocks the transfer of electrons from the primary quinone

acceptor (QA) to the secondary quinone acceptor (QB), thereby halting the production of ATP

and NADPH necessary for carbon fixation and plant growth.[4][5]
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Caption: Mechanism of Photosystem II Inhibition by Chloridazon.
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Experimental Protocols
To ensure the reproducibility and validity of the presented data, detailed experimental

methodologies are crucial. The following protocols are based on the cited field trials.

Experimental Workflow for Herbicide Efficacy Trials

Trial Planning Field Execution

Data Collection & Analysis

Define Objectives Select Herbicide Treatments
and Application Rates

Choose Experimental Design
(e.g., RCBD)

Establish Plots
(e.g., 2m x 10m)

Apply Herbicides
(e.g., CO2 sprayer) Crop Maintenance

Weed Density &
Biomass Assessment

Harvest & Measure
Crop Yield

Statistical Analysis
(e.g., ANOVA)

Click to download full resolution via product page

Caption: Generalized workflow for conducting herbicide efficacy trials.

Key Experimental Details from Cited Studies:

Experimental Design: The majority of the cited studies utilized a Randomized Complete

Block Design (RCBD) with three to four replications to minimize the effects of field variability.

[2][3][6]

Plot Size: Plot sizes in these experiments typically ranged from 20 m² (2.0 m wide and 10.0

m long).[6]

Herbicide Application: Herbicides were applied using CO2-pressurized backpack sprayers or

similar calibrated equipment to ensure uniform application.[6][7] Application timings varied

depending on the herbicide and the objective of the study, including pre-emergence and

post-emergence applications at specific weed or crop growth stages.[2]

Efficacy Assessment: Weed control efficacy was commonly assessed by counting the

number of weeds per unit area (e.g., 0.25 m²) and by measuring the dry weight of the weed
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biomass at a set time after treatment (e.g., 30 or 45 days).[2][8][9] Visual injury assessments

on a percentage scale are also a common method.[1]

Crop Yield and Quality Assessment: Sugar beet root yield was determined by harvesting the

plots at the end of the growing season.[2] In some studies, quality parameters such as sugar

content were also analyzed.

Statistical Analysis: The collected data were typically subjected to Analysis of Variance

(ANOVA) to determine the statistical significance of the differences between treatments.

Mean separation tests, such as Duncan's multiple range test, were often used to compare

treatment means.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b030800#chloridazon-performance-compared-to-
commercial-herbicide-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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